Cas no 69155-75-5 (4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo-)
69155-75-5 structure
Product Name:4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo-
4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo-
- 6-hydroxy-4-oxochromene-3-carbaldehyde
- AKOS002317934
- Oprea1_082149
- FT-0717360
- Oprea1_196836
- 6-Hydroxy-4-oxo-4H-chromene-3-carbaldehyde
- DTXSID80352736
- 69155-75-5
- SCHEMBL23707495
- 6-hydroxy-3-formylchromone
- MFCD00235241
-
- Inchi： 1S/C10H6O4/c11-4-6-5-14-9-2-1-7(12)3-8(9)10(6)13/h1-5,12H
- InChI Key： RWGCZTRGOSQEQE-UHFFFAOYSA-N
- SMILES： O1C=C(C=O)C(C2C=C(C=CC1=2)O)=O
Computed Properties
- Exact Mass: 190.02658
- Monoisotopic Mass: 190.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 63.6
4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo- Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
69155-75-5 (4H-1-Benzopyran-3-carboxaldehyde, 6-hydroxy-4-oxo-) Related Products
- 574-12-9(Isoflavone)
- 17422-74-1(4-Oxo-4H-chromene-3-carbaldehyde)
- 42059-81-4(6-methyl-4-oxo-4H-chromene-3-carbaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
